Cas no 71682-94-5 (3-Oxo-3-4-(trifluoromethyl)phenylpropanenitrile)
71682-94-5 structure
Product Name:3-Oxo-3-4-(trifluoromethyl)phenylpropanenitrile
CAS No:71682-94-5
MF:C10H6F3NO
MW:213.15595293045
MDL:MFCD02260793
CID:548389
PubChem ID:10560526
Update Time:2025-08-05
3-Oxo-3-4-(trifluoromethyl)phenylpropanenitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-Oxo-3-(4-(trifluoromethyl)phenyl)propanenitrile
- 3-OXO-3-[4-(TRIFLUOROMETHYL)PHENYL]PROPANENITRILE
- 4-(Trifluoromethyl)benzoylacetonitrile
- Benzenepropanenitrile, b-oxo-4-(trifluoromethyl)-
- 3-oxo-3-<4-trifluoromethylphenyl>propanenitrile
- 4-trifluoromethylbenzoylacetonitrile
- 3-Oxo-3-[4-trifluoromethylphenyl]propanenitrile
- 3-(4-(Trifluoromethyl)phenyl)-3-oxopropanenitrile
- PubChem12075
- FSYIJSKUDBUEQZ-UHFFFAOYSA-N
- PC9059
- SBB094750
- KM1422
- FCH028097
- 1128AC
- RP12371
- TRA0
- 3-Oxo-3-(4-trifluoromethyl-phenyl)-propionitrile
- MFCD02260793
- SCHEMBL133449
- SY016094
- A9374
- SB38429
- 71682-94-5
- Z317042118
- J-513001
- DA-0831
- AMY330
- Benzenepropanenitrile,b-oxo-4-(trifluoromethyl)-
- EN300-69181
- AKOS000170895
- CS-0311621
- FT-0604221
- DTXSID70441744
- 3-Oxo-3-4-(trifluoromethyl)phenylpropanenitrile
-
- MDL: MFCD02260793
- Inchi: 1S/C10H6F3NO/c11-10(12,13)8-3-1-7(2-4-8)9(15)5-6-14/h1-4H,5H2
- InChI Key: FSYIJSKUDBUEQZ-UHFFFAOYSA-N
- SMILES: FC(C1C=CC(C(CC#N)=O)=CC=1)(F)F
Computed Properties
- Exact Mass: 213.04000
- Monoisotopic Mass: 213.04014830g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 281
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 40.9
Experimental Properties
- Color/Form: No data avaiable
- Density: 1.296±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 44-45 ºC
- Boiling Point: 316.192°C at 760 mmHg
- Flash Point: 145.028℃
- Refractive Index: 1.469
- Solubility: Very slightly soluble (0.34 g/l) (25 º C),
- PSA: 40.86000
- LogP: 2.80178
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
3-Oxo-3-4-(trifluoromethyl)phenylpropanenitrile Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Hazard Category Code: 43
- Safety Instruction: 36/37
-
Hazardous Material Identification:
- HazardClass:IRRITANT
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-Oxo-3-4-(trifluoromethyl)phenylpropanenitrile Customs Data
- HS CODE:2926909090
- Customs Data:
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
3-Oxo-3-4-(trifluoromethyl)phenylpropanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 206983-5g |
4-Trifluoromethylbenzoylacetonitrile |
71682-94-5 | 95% | 5g |
£304.00 | 2022-03-01 | |
| Fluorochem | 206983-10g |
4-Trifluoromethylbenzoylacetonitrile |
71682-94-5 | 95% | 10g |
£493.00 | 2022-03-01 | |
| TRC | O870268-50mg |
3-Oxo-3-[4-(trifluoromethyl)phenyl]propanenitrile |
71682-94-5 | 50mg |
$ 50.00 | 2022-06-02 | ||
| TRC | O870268-100mg |
3-Oxo-3-[4-(trifluoromethyl)phenyl]propanenitrile |
71682-94-5 | 100mg |
$ 65.00 | 2022-06-02 | ||
| TRC | O870268-500mg |
3-Oxo-3-[4-(trifluoromethyl)phenyl]propanenitrile |
71682-94-5 | 500mg |
$ 95.00 | 2022-06-02 | ||
| Apollo Scientific | PC9059-1g |
4-(Trifluoromethyl)benzoylacetonitrile |
71682-94-5 | 1g |
£60.00 | 2023-09-01 | ||
| Apollo Scientific | PC9059-5g |
4-(Trifluoromethyl)benzoylacetonitrile |
71682-94-5 | 5g |
£220.00 | 2023-09-01 | ||
| Fluorochem | 206983-1g |
4-Trifluoromethylbenzoylacetonitrile |
71682-94-5 | 95% | 1g |
£64.00 | 2022-03-01 | |
| abcr | AB233096-1 g |
4-(Trifluoromethyl)benzoylacetonitrile, 95%; . |
71682-94-5 | 95% | 1 g |
€118.50 | 2023-07-20 | |
| abcr | AB233096-5 g |
4-(Trifluoromethyl)benzoylacetonitrile, 95%; . |
71682-94-5 | 95% | 5 g |
€288.50 | 2023-07-20 |
3-Oxo-3-4-(trifluoromethyl)phenylpropanenitrile Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
71682-94-5 (3-Oxo-3-4-(trifluoromethyl)phenylpropanenitrile) Related Products
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